Hydridotriethoxysilane
Cat. No. B7801341
M. Wt: 164.27 g/mol
InChI Key: QQQSFSZALRVCSZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04897501
Procedure details
A four-neck flask equipped with a reflux condenser, dropping funnel, stirring rod and thermometer was charged with 41 grams of triethoxy silane (0.25 mole) and a solution of chloroplatinic (IV) acid as a catalyst, in isopropyl alcohol in an amount to provide 2×10-5 mole of platinum. To the mixture heated in an oil bath maintained at a temperature of 120° C., 14 grams of allylamine (0.25 mole) was dropwise added over one hour from the dropping funnel. The mixture was maintained at 120° C. for another period of 9 hours. At the end of the period the reaction mixture was subjected to gas chromatography analysis. It was found that gamma-aminopropyl triethoxy silane was obtained in a yield of 44% on a triethoxy silane basis, while the yield of beta-aminopropyl triethoxy silane was 10% on a triethoxy silane basis.
Name
Identifiers
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REACTION_CXSMILES
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[CH2:1]([NH2:4])[CH:2]=C.NCC[CH2:8][Si:9]([O:16][CH2:17][CH3:18])([O:13][CH2:14][CH3:15])[O:10][CH2:11][CH3:12]>>[CH2:11]([O:10][SiH:9]([O:16][CH2:17][CH3:18])[O:13][CH2:14][CH3:15])[CH3:12].[NH2:4][CH:1]([CH3:2])[CH2:8][Si:9]([O:10][CH2:11][CH3:12])([O:16][CH2:17][CH3:18])[O:13][CH2:14][CH3:15]
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Inputs
Step One
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Name
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Quantity
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14 g
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Type
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reactant
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Smiles
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C(C=C)N
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NCCC[Si](OCC)(OCC)OCC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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120 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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To the mixture heated in an oil bath
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ADDITION
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Type
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ADDITION
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Details
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was dropwise added over one hour from the dropping funnel
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Duration
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1 h
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)O[SiH](OCC)OCC
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Name
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Type
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product
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Smiles
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NC(C[Si](OCC)(OCC)OCC)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
